2-[2-oxo-2-(1-piperidinyl)ethyl]-4-phenyl-1(2H)-phthalazinone

• IUPAC Name: 2-(2-oxo-2-piperidin-1-ylethyl)-4-phenylphthalazin-1-one
• InChI: InChI=1S/C21H21N3O2/c25-19(23-13-7-2-8-14-23)15-24-21(26)18-12-6-5-11-17(18)20(22-24)16-9-3-1-4-10-16/h1,3-6,9-12H,2,7-8,13-15H2
• InChI Key: USJVWHCKAIJJAU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CN2C(=O)C3=CC=CC=C3C(=N2)C4=CC=CC=C4
• Molecular Formula: C21H21N3O2
• Molecular Weight: 347.4 g/mol

Description

Synthesis Analysis

The synthesis of 2-[2-oxo-2-(1-piperidinyl)ethyl]-4-phenyl-1(2H)-phthalazinone and related compounds involves multiple steps, including condensation, cyclization, and modifications of the phthalazinone skeleton. These processes are crucial for introducing different functional groups and achieving desired pharmacological activities. Notably, compounds related to phthalazinones have been synthesized to evaluate their thromboxane A2 synthetase-inhibitory and bronchodilatory activities, highlighting the importance of the phenyl moiety and specific groups at the 4-position for activity (Yamaguchi et al., 1994).

Molecular Structure Analysis

The molecular and crystal structures of related compounds, such as 1-methyl-2-oxo-3-acetoxy-4-hydroxy-4-(phenyl)piperidine, have been determined by X-ray diffraction analysis. These studies provide insights into the conformational flexibility of the molecule and its ability to form an extended network of intramolecular and intermolecular hydrogen bonds, influencing the compound's physical and chemical behavior (Kuleshova & Khrustalev, 2000).

Chemical Reactions and Properties

Phthalazinone derivatives undergo various chemical reactions, including condensation with secondary amines and formaldehyde to yield N-Mannich bases, reaction with acrylonitrile for cyanoethylation, and interaction with aromatic thiols. These reactions are pivotal for modifying the chemical structure and achieving specific properties and activities (Mustafa et al., 1964).

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would depend on the specific biological target it interacts with. Without more information, it’s impossible to predict the mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some compounds are hazardous due to their reactivity, while others are hazardous due to their toxicity. Without specific data, it’s hard to predict the safety and hazards associated with this compound.

Future Directions

The future directions for research on this compound would depend on its intended use. If it has potential therapeutic properties, future research could involve preclinical and clinical trials. If it has interesting chemical properties, future research could involve studying these properties in more detail.